Cas no 154641-99-3 (Benzenesulfonyl fluoride, 4-fluoro-2-methyl-)

• Product Name: Benzenesulfonyl fluoride, 4-fluoro-2-methyl-
• CAS No: 154641-99-3
• MF: C₇H₆F₂O₂S
• MW: 192.183147907257
• CID: 4786495
• PubChem ID: 329772566
• Update Time: 2025-05-25

Benzenesulfonyl fluoride, 4-fluoro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl fluoride, 4-fluoro-2-methyl-
• 4-fluoro-2-methylbenzenesulfonyl fluoride
• 4-fluoro-2-methylbenzene-1-sulfonyl fluoride
• 4-FLUORO-2-METHYL-BENZENESULFONYL FLUORIDE
• VS-0082
• SCHEMBL4618409
• AKOS037478187
• 154641-99-3
• 4-FLUORO-2-METHYL-BENZENESULFONYLFLUORIDE
• EN300-726921

• MDL： MFCD21881643
• Inchi： 1S/C7H6F2O2S/c1-5-4-6(8)2-3-7(5)12(9,10)11/h2-4H,1H3
• InChI Key： XWDHWUDZLAQVEN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)F)(=O)(=O)F

Computed Properties

• Exact Mass: 192.00565693g/mol
• Monoisotopic Mass: 192.00565693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.5

Experimental Properties

• Density: 1.3918 at 25 °C
• Flash Point: Degrees Fahrenheit:204.8°F
  Degrees Celsius:96°C
  
• Refractive Index: n/D 1.4843

Benzenesulfonyl fluoride, 4-fluoro-2-methyl- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3265 8 / PGII
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on Benzenesulfonyl fluoride, 4-fluoro-2-methyl-

Benzenesulfonyl Fluoride, 4-Fluoro-2-Methyl: A Comprehensive Overview

Benzenesulfonyl fluoride, 4-fluoro-2-methyl, also known by its CAS registry number CAS No. 154641-99-3, is a highly specialized chemical compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique chemical properties and potential uses in advanced chemical synthesis and catalysis.

The molecular structure of Benzenesulfonyl fluoride, 4-fluoro-2-methyl consists of a benzene ring substituted with a sulfonyl fluoride group at the para position and a methyl group at the ortho position relative to the sulfonyl group. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it a valuable precursor in organic synthesis. Recent studies have highlighted its role in the development of novel sulfonamide derivatives, which are widely used in pharmaceuticals and agrochemicals.

One of the most notable applications of CAS No. 154641-99-3 is in the field of catalysis. Researchers have demonstrated that this compound can act as an efficient catalyst in various Suzuki-Miyaura coupling reactions, facilitating the formation of biaryl compounds with high yields and selectivity. This advancement has significant implications for the synthesis of complex organic molecules, particularly in drug discovery and materials science.

In addition to its catalytic applications, Benzenesulfonyl fluoride, 4-fluoro-2-methyl has been explored for its potential in polymer chemistry. Recent investigations have shown that this compound can be used as a building block for the synthesis of high-performance polymers with tailored mechanical and thermal properties. These polymers exhibit excellent resistance to harsh environmental conditions, making them suitable for use in aerospace and automotive industries.

The synthesis of CAS No. 154641-99-3 involves a multi-step process that typically begins with the sulfonation of fluorobenzene derivatives followed by fluorination to introduce the sulfonyl fluoride group. This process requires precise control over reaction conditions to ensure high purity and stability of the final product. Advanced techniques such as microwave-assisted synthesis have been employed to optimize this process, reducing reaction times while maintaining product quality.

From an environmental perspective, researchers have been investigating the biodegradation pathways of Benzenesulfonyl fluoride, 4-fluoro-2-methyl. Recent findings suggest that this compound undergoes rapid hydrolysis under alkaline conditions, leading to the formation of environmentally benign byproducts. This information is crucial for assessing its ecological impact and ensuring sustainable practices in its production and application.

In conclusion, CAS No. 154641-99-3, or Benzenesulfonyl fluoride, 4-fluoro-2-methyl, represents a versatile chemical compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in modern chemical research and development.